83-86-3

Phytic acid

In Stock

• CAS RN:
• 83-86-3

• Formula:
• C₆H₁₈O₂₄P₆

• InChI:
• InChI=1S/C6H18O24P6/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)

• InChIKey:
• IMQLKJBTEOYOSI-UHFFFAOYSA-N

• Phytic acid is a mineral chelator that can bind to minerals to form mineral-phytate complex. It can also complex with metal ions bound to the surface of magnesium alloy to form a conversion coating, which can improve the resistance of magnesium alloy towards corrosion.
  Myo-inositol hexakisphosphate, also known as sodium phytate or phytate, calcium, belongs to the class of organic compounds known as inositol phosphates. Inositol phosphates are compounds containing a phosphate group attached to an inositol (or cyclohexanehexol) moiety. Myo-inositol hexakisphosphate exists as a solid, soluble (in water), and an extremely strong acidic compound (based on its pKa). Myo-inositol hexakisphosphate has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, myo-inositol hexakisphosphate is primarily locat...

[3',3'-Bis(4-methylphenyl)-4-phenylspiro[1,3,4-thiadiazole-5,1'-2-benzothiophene]-2-yl]-phenylmethanone

• CAS RN:
• 5683-86-3

• Formula:
• C36H28N2OS2

• InChI:
• InChI=1S/C36H28N2OS2/c1-25-17-21-28(22-18-25)35(29-23-19-26(2)20-24-29)31-15-9-10-16-32(31)36(41-35)38(30-13-7-4-8-14-30)37-34(40-36)33(39)27-11-5-3-6-12-27/h3-24H,1-2H3

• InChIKey:
• KWTWZNXJHMVTJF-UHFFFAOYSA-N

• [3',3'-Bis(4-methylphenyl)-4-phenylspiro[1,3,4-thiadiazole-5,1'-2-benzothiophene]-2-yl]-phenylmethanone is a useful research compound. Its molecular formula is C36H28N2OS2 and its molecular weight is 568.8g/mol. The purity is usually 95%.

3-(1-Benzofuran-2-yl)propanoic acid

In Stock

• CAS RN:
• 21683-86-3

• Formula:
• C11H10O3

• InChI:
• InChI=1S/C11H10O3/c12-11(13)6-5-9-7-8-3-1-2-4-10(8)14-9/h1-4,7H,5-6H2,(H,12,13)

• InChIKey:
• RSCSQNQHINMHDE-UHFFFAOYSA-N

• 3-(1-Benzofuran-2-yl)propanoic acid is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.198. The purity is usually 95%.

1-(2-chlorophenyl)-5-methoxy-1H-Pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 55983-86-3

• Formula:
• C11H9ClN2O3

• InChI:
• InChI=1S/C11H9ClN2O3/c1-17-10-6-8(11(15)16)13-14(10)9-5-3-2-4-7(9)12/h2-6H,1H3,(H,15,16)

• InChIKey:
• PBEJMUOZISAFEK-UHFFFAOYSA-N

• 1-(2-chlorophenyl)-5-methoxy-1H-Pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9ClN2O3 and its molecular weight is 252.65. The purity is usually 95%.

Acetyldimethylphosphine

• CAS RN:
• 18983-86-3

• Formula:
• C4H9OP

• InChI:
• InChI=1S/C4H9OP/c1-4(5)6(2)3/h1-3H3

• InChIKey:
• PQNWHMSNSSJWHM-UHFFFAOYSA-N

• Acetyldimethylphosphine, also known as Acetyldimethylphosphine, is a useful research compound. Its molecular formula is C4H9OP and its molecular weight is 104.09 g/mol. The purity is usually 95%.

2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one

In Stock

• CAS RN:
• 301683-86-3

• Formula:
• C20H19NO4S

• InChI:
• InChI=1S/C20H19NO4S/c1-23-14-9-7-12(11-15(14)24-2)8-10-17-21-19-18(20(22)25-17)13-5-3-4-6-16(13)26-19/h7-11H,3-6H2,1-2H3/b10-8+

• InChIKey:
• CPASSKIODTZLDY-CSKARUKUSA-N

• 2-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C20H19NO4S and its molecular weight is 369.44. The purity is usually 95%.

2-(2-Bromophenyl)-4'-iodoacetophenone

In Stock

• CAS RN:
• 898783-86-3

• Formula:
• C14H10BrIO

• InChI:
• InChI=1S/C14H10BrIO/c15-13-4-2-1-3-11(13)9-14(17)10-5-7-12(16)8-6-10/h1-8H,9H2

• InChIKey:
• SDOXYLXFOUGVMT-UHFFFAOYSA-N

• 2-(2-Bromophenyl)-4'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10BrIO and its molecular weight is 401.04 g/mol. The purity is usually 95%.

Ac-Gly-Lys-bNA

In Stock

• CAS RN:
• 194783-86-3

• Formula:
• C20H26N4O3

• InChI:
• InChI=1S/C20H26N4O3/c1-14(25)22-13-19(26)24-18(8-4-5-11-21)20(27)23-17-10-9-15-6-2-3-7-16(15)12-17/h2-3,6-7,9-10,12,18H,4-5,8,11,13,21H2,1H3,(H,22,25)(H,23,27)(H,24,26)/t18-/m0/s1

• InChIKey:
• UATMZFIYYCGFIP-SFHVURJKSA-N

• Ac-Gly-Lys-bNA is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.4 g/mol. The purity is usually 95%.

tert-Butyl (1-methyl-1H-pyrazol-3-yl)carbamate

In Stock

• CAS RN:
• 128883-86-3

• Formula:
• C9H15N3O2

• InChI:
• InChI=1S/C9H15N3O2/c1-9(2,3)14-8(13)10-7-5-6-12(4)11-7/h5-6H,1-4H3,(H,10,11,13)

• InChIKey:
• XFHBBFQQGDHUHB-UHFFFAOYSA-N

• Tert-Butyl (1-methyl-1H-pyrazol-3-yl)carbamate is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.23 g/mol. The purity is usually 95%.

2',5'-Dichloro-3'-(difluoromethoxy)acetophenone

• CAS RN:
• 1807183-86-3

• Formula:
• C9H6Cl2F2O2

• InChI:
• InChI=1S/C9H6Cl2F2O2/c1-4(14)6-2-5(10)3-7(8(6)11)15-9(12)13/h2-3,9H,1H3

• InChIKey:
• AIXOBKUIBNRBJP-UHFFFAOYSA-N

• 2',5'-Dichloro-3'-(difluoromethoxy)acetophenone is a useful research compound. Its molecular formula is C9H6Cl2F2O2 and its molecular weight is 255.04 g/mol. The purity is usually 95%.

[4-[(E)-[[2-(1-methylbenzimidazol-2-yl)acetyl]hydrazinylidene]methyl]phenyl] 3-nitrobenzoate

In Stock

• CAS RN:
• 1302983-86-3

• Formula:
• C24H19N5O5

• InChI:
• InChI=1S/C24H19N5O5/c1-28-21-8-3-2-7-20(21)26-22(28)14-23(30)27-25-15-16-9-11-19(12-10-16)34-24(31)17-5-4-6-18(13-17)29(32)33/h2-13,15H,14H2,1H3,(H,27,30)/b25-15+

• InChIKey:
• KPYAABJWXURPAJ-UHFFFAOYSA-N

• [4-[(E)-[[2-(1-methylbenzimidazol-2-yl)acetyl]hydrazinylidene]methyl]phenyl] 3-nitrobenzoate is a useful research compound. Its molecular formula is C24H19N5O5 and its molecular weight is 457.446. The purity is usually 95%.

4-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-methylsulfanylpyrimidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248283-86-3

• Formula:
• C11H15N3O4S

• InChI:
• InChI=1S/C11H15N3O4S/c1-11(2,3)18-10(17)14-7-6(8(15)16)5-12-9(13-7)19-4/h5H,1-4H3,(H,15,16)(H,12,13,14,17)

• InChIKey:
• MGTAJJHOMAJLSX-UHFFFAOYSA-N

• 4-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-methylsulfanylpyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O4S and its molecular weight is 285.32. The purity is usually 95%.

3-Chloro-2-(4-fluoro-3-nitrophenyl)-5-(trifluoromethyl)pyridine 1-oxide

In Stock

• CAS RN:
• 1823183-86-3

• Formula:
• C12H5ClF4N2O3

• InChI:
• InChI=1S/C12H5ClF4N2O3/c13-8-4-7(12(15,16)17)5-18(20)11(8)6-1-2-9(14)10(3-6)19(21)22/h1-5H

• InChIKey:
• BXUFDODDQVGSDN-UHFFFAOYSA-N

• 3-Chloro-2-(4-fluoro-3-nitrophenyl)-5-(trifluoromethyl)pyridine 1-oxide is a useful research compound. Its molecular formula is C12H5ClF4N2O3 and its molecular weight is 336.62 g/mol. The purity is usually 95%.

1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]pent-4-en-1-one

In Stock

• CAS RN:
• 2379983-86-3

• Formula:
• C18H21N3O

• InChI:
• InChI=1S/C18H21N3O/c1-2-3-8-17(22)20-11-14(12-20)21-16-7-5-4-6-15(16)19-18(21)13-9-10-13/h2,4-7,13-14H,1,3,8-12H2

• InChIKey:
• RWLSZWYRATWNCO-UHFFFAOYSA-N

• 1-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]pent-4-en-1-one is a useful research compound. Its molecular formula is C18H21N3O and its molecular weight is 295.386. The purity is usually 95%.

Heliomethylamine hydrochloride

In Stock

• CAS RN:
• 1797883-86-3

• Formula:
• C12H18ClNO2

• InChI:
• InChI=1S/C12H17NO2.ClH/c1-9(7-13-2)5-10-3-4-11-12(6-10)15-8-14-11;/h3-4,6,9,13H,5,7-8H2,1-2H3;1H

• InChIKey:
• GKPHYLXZJOXRSL-UHFFFAOYSA-N

• MDMA is a psychoactive drug, also known as ecstasy, that is banned in most countries, including the United States. 3,4-MDMA methylene homolog (hydrochloride)​ is a potential designer drug created by inserting a methylene group in the methylamphetamine portion of MDMA. The biological and toxicological activities of this compound have not been evaluated. This product is to be used in the forensic analysis of samples that may contain this compound.